Cas no 1805200-29-6 (3-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-6-carboxaldehyde)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-6-carboxaldehyde
• CAS No: 1805200-29-6
• MF: C₈H₅ClF₃NO
• MW: 223.579611539841
• CID: 4887090
• Update Time: 2025-11-05

3-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-6-carboxaldehyde

• Inchi： 1S/C8H5ClF3NO/c9-2-5-6(10)1-4(3-14)13-7(5)8(11)12/h1,3,8H,2H2
• InChI Key： PKVWTIVYBAMVOY-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(C=O)N=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• XLogP3: 1.8
• Topological Polar Surface Area: 30

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-6-carboxaldehyde

Research Briefing on 3-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-6-carboxaldehyde (CAS: 1805200-29-6)

3-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-6-carboxaldehyde (CAS: 1805200-29-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibitors and other therapeutic agents. Recent studies have explored its utility in the development of novel pharmaceuticals, leveraging its unique chemical properties for selective modifications and functionalizations.

Recent research has focused on the synthetic pathways and optimization strategies for producing 3-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-6-carboxaldehyde with high yield and purity. A study published in the Journal of Medicinal Chemistry (2023) highlighted a novel catalytic method for its synthesis, employing palladium-catalyzed cross-coupling reactions to achieve superior efficiency. The study reported a yield of over 85% under optimized conditions, with minimal byproducts, making it a promising approach for large-scale production.

In addition to its synthetic applications, this compound has been investigated for its role in the development of kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its incorporation into a series of pyridine-based inhibitors targeting EGFR (Epidermal Growth Factor Receptor), a critical protein in cancer signaling pathways. The researchers noted that the difluoromethyl and chloro substituents on the pyridine ring enhanced the binding affinity and selectivity of the inhibitors, leading to improved therapeutic efficacy in preclinical models.

Further investigations have explored the compound's potential in agrochemical applications. A recent report in the Journal of Agricultural and Food Chemistry (2024) described its use as a precursor for synthesizing novel pesticides with enhanced activity against resistant pest strains. The fluorinated pyridine core was found to contribute to the stability and bioavailability of the resulting agrochemicals, offering a sustainable alternative to conventional pesticides.

Despite these advancements, challenges remain in the safe handling and environmental impact of 3-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-6-carboxaldehyde. A 2023 review in Chemical Research in Toxicology emphasized the need for rigorous safety assessments due to its reactive chloromethyl group, which may pose risks during synthesis and disposal. Researchers are actively exploring greener alternatives and safer protocols to mitigate these concerns.

In conclusion, 3-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-6-carboxaldehyde (CAS: 1805200-29-6) represents a valuable building block in pharmaceutical and agrochemical research. Its unique structural features enable diverse applications, from kinase inhibitors to pesticides, while ongoing studies aim to address synthetic and safety challenges. Future research is expected to further expand its utility, particularly in targeted drug delivery and sustainable agriculture.